Cas no 34500-18-0 (AAEM Resin(Acetoacetoxyethyl Ketoester Resin))

• Product Name: AAEM Resin(Acetoacetoxyethyl Ketoester Resin)
• CAS No: 34500-18-0
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• CID: 1464549
• PubChem ID: 214861
• Update Time: 2025-06-20

AAEM Resin(Acetoacetoxyethyl Ketoester Resin) Chemical and Physical Properties

Names and Identifiers

• 2-(acetyloxy)ethyl 3-oxobutanoate
• AAEM Resin (Acetoacetoxyethyl Ketoester Resin)
• 2-acetyloxyethyl 3-oxobutanoate
• AAEM Resin (Acetoacetoxyethyl Ketoester Resin)
• 2-acetoxyethyl 3-oxobutanoate
• 2-Acetoxyethyl acetoacetate
• 34500-18-0
• 2-Acetoxyethyl acetylacetate
• 4-03-00-01543 (Beilstein Handbook Reference)
• BRN 1781575
• DTXSID90188063
• Butanoic acid, 3-oxo-, 2-(acetyloxy)ethyl ester
• SCHEMBL10480989
• 3-Oxobutanoic acid 2-(acetyloxy)ethyl ester
• Acetoacetic acid, 2-acetoxyethyl ester
• AAEM Resin(Acetoacetoxyethyl Ketoester Resin)

• Inchi： 1S/C8H12O5/c1-6(9)5-8(11)13-4-3-12-7(2)10/h3-5H2,1-2H3
• InChI Key： NGAVSCAXDJMZQP-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)CCOC(C)=O

Computed Properties

• Exact Mass: 188.06846
• Monoisotopic Mass: 188.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on AAEM Resin(Acetoacetoxyethyl Ketoester Resin)

Introduction to AAEM Resin (Acetoacetoxyethyl Ketoester Resin) and Its Applications in Modern Chemical Biology

The compound with the CAS number 34500-18-0 is a specialized resin known as AAEM Resin (Acetoacetoxyethyl Ketoester Resin), which has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This resin is widely utilized in various applications, including peptide synthesis, drug development, and biomolecular research. Its molecular structure, characterized by an acetoacetoxyethyl group and a ketoester moiety, makes it particularly valuable for facilitating selective reactions and modifications in complex molecular systems.

In recent years, the demand for high-performance resins in peptide synthesis has surged, driven by advancements in biotechnology and pharmaceutical research. The AAEM Resin (Acetoacetoxyethyl Ketoester Resin) has emerged as a cornerstone material in this domain, offering unparalleled precision and efficiency. Its ability to undergo selective coupling reactions while maintaining stability under various conditions has made it indispensable in the synthesis of complex peptides and proteins. The CAS number 34500-18-0 provides a unique identifier for this compound, ensuring consistency and accuracy in its use across different laboratories and industries.

One of the most compelling aspects of AAEM Resin (Acetoacetoxyethyl Ketoester Resin) is its versatility in peptide synthesis. The acetoacetoxyethyl group serves as an effective handle for introducing reactive sites that can be selectively modified or coupled with other molecules. This feature is particularly useful in the construction of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with enhanced stability and pharmacological properties. The resin's compatibility with various coupling reagents and conditions further enhances its utility in multi-step synthetic routes.

Recent studies have highlighted the role of AAEM Resin (Acetoacetoxyethyl Ketoester Resin) in the development of novel therapeutic agents. For instance, researchers have leveraged this resin to synthesize peptidic compounds that exhibit potent inhibitory effects on target enzymes involved in inflammatory pathways. The ability to precisely control the structure and functionality of these peptidic drugs has opened new avenues for treating chronic diseases such as rheumatoid arthritis and cancer. The CAS number 34500-18-0 remains a critical reference point for these studies, ensuring reproducibility and standardization across different research groups.

The ketoester moiety present in AAEM Resin (Acetoacetoxyethyl Ketoester Resin) also contributes to its unique reactivity profile. This functional group can undergo various transformations, including reduction to form dihydrokетоesters or hydrolysis to yield carboxylic acids. These reactions are particularly useful in post-synthetic modifications of peptides, allowing researchers to fine-tune the properties of their synthetic constructs. The flexibility offered by this resin makes it an ideal choice for exploring diverse chemical modifications without compromising on yield or purity.

In addition to its role in peptide synthesis, AAEM Resin (Acetoacetoxyethyl Ketoester Resin) has found applications in biomolecular research. Its ability to facilitate the immobilization of biomolecules while maintaining their native conformation has made it valuable for studying protein-protein interactions and enzyme mechanisms. Researchers have used this resin to develop biosensors and diagnostic tools that rely on specific binding events between target molecules and the resin-bound ligands. The CAS number 34500-18-0 continues to serve as a reliable identifier for this material, ensuring its proper utilization in these advanced applications.

The growing interest in green chemistry has also influenced the development and application of AAEM Resin (Acetoacetoxyethyl Ketoester Resin). Efforts have been made to optimize synthetic protocols using this resin while minimizing waste generation and environmental impact. For example, solvent-free reactions have been explored as a means of improving efficiency and sustainability. These advancements align with broader industry trends toward more eco-friendly practices in chemical synthesis, reinforcing the importance of materials like AAEM Resin (Acetoacetoxyethyl Ketoester Resin) that offer both performance and environmental responsibility.

Looking ahead, the future prospects for AAEM Resin (Acetoacetoxyethyl Ketoester Resin) appear promising, with ongoing research aimed at expanding its applications and improving its performance characteristics. Innovations such as novel cross-linking strategies and functional group modifications are expected to further enhance its utility in synthetic chemistry. As the demand for high-quality resins continues to grow, materials like this will play an increasingly critical role in advancing scientific discovery across multiple disciplines.